Cas no 1781297-11-7 (2,2-difluoro-3-methoxypropan-1-amine)

• Product Name: 2,2-difluoro-3-methoxypropan-1-amine
• CAS No: 1781297-11-7
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 5263363
• Update Time: 2025-06-07

2,2-difluoro-3-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-methoxypropan-1-amine

• Inchi： 1S/C4H9F2NO/c1-8-3-4(5,6)2-7/h2-3,7H2,1H3
• InChI Key： OPKBWQCCKKKRRG-UHFFFAOYSA-N
• SMILES： C(N)C(F)(F)COC

Additional information on 2,2-difluoro-3-methoxypropan-1-amine

Introduction to 2,2-difluoro-3-methoxypropan-1-amine (CAS No. 1781297-11-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-3-methoxypropan-1-amine (CAS No. 1781297-11-7) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by a fluorine-substituted propane backbone with a methoxy and amine functional group, exhibits intriguing chemical reactivity that makes it a valuable scaffold for drug discovery and material science applications.

The introduction of fluorine atoms into organic molecules often modulates their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 2,2-difluoro-3-methoxypropan-1-amine, the presence of two fluorine atoms at the 2-position of the propane ring enhances its lipophilicity while maintaining solubility in both polar and nonpolar environments. This dual solubility profile is particularly advantageous for designing molecules that require interaction with both hydrophilic and hydrophobic biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of fluorinated compounds for their potential biological effects. Studies have shown that fluorinated amines can serve as effective intermediates in the synthesis of bioactive molecules, including kinase inhibitors and antiviral agents. The methoxy group in 2,2-difluoro-3-methoxypropan-1-amine further contributes to its versatility by allowing for facile derivatization through nucleophilic substitution or etherification reactions.

One of the most promising applications of 2,2-difluoro-3-methoxypropan-1-amine is in the development of novel therapeutic agents targeting neurological disorders. Fluorinated amine derivatives have been identified as potent modulators of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. Preliminary studies indicate that compounds structurally related to 2,2-difluoro-3-methoxypropan-1-amine may exhibit improved binding affinities and reduced side effects compared to traditional small-molecule drugs.

The role of fluorine in enhancing metabolic stability has also been highlighted in recent research. By incorporating fluorine atoms into drug candidates, chemists can mitigate rapid degradation by metabolic enzymes. This property is particularly relevant for 2,2-difluoro-3-methoxypropan-1-amine, as it allows for the design of longer-lasting therapeutic molecules that can maintain efficacy over extended periods. Such improvements are critical for chronic treatments where patient compliance is often challenged by short half-lives of existing medications.

In addition to pharmaceutical applications, 2,2-difluoro-3-methoxypropan-1-amine has shown potential in materials science. Fluorinated compounds are widely used in the development of advanced polymers, coatings, and adhesives due to their enhanced thermal stability and chemical resistance. The unique reactivity of this compound makes it a suitable candidate for synthesizing novel polymers with tailored properties, such as biodegradability or conductivity.

The synthesis of 2,2-difluoro-3-methoxypropan-1-amine typically involves multi-step organic reactions starting from commercially available precursors like 1-chloro-2-fluoropropane or 3-fluoropropyl methyl ether. Advanced catalytic methods have been developed to streamline these processes while maintaining high yields and purity. For instance, transition metal-catalyzed cross-coupling reactions can be employed to introduce the methoxy group efficiently without unwanted byproducts.

As research continues to uncover new biological pathways and therapeutic targets, the demand for specialized building blocks like this compound is expected to grow. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory discoveries into clinical applications. The versatility of fluorinated amine derivatives, exemplified by 2,2-difluoro-3-methoxypropan-1-amine, underscores their importance as tools for innovation in chemical biology.

The future directions for research on this compound include exploring its role in drug delivery systems and nanotechnology applications. By leveraging its structural features, scientists aim to develop targeted delivery platforms that enhance therapeutic efficacy while minimizing off-target effects. Furthermore, the integration of fluorinated moieties into nanocarriers could improve stability and bioavailability for poorly soluble drugs.

In conclusion, 2,2-difluoro-3-methoxypropan-1-amines (CAS No. 1781297–11–7) represents a promising chemical entity with diverse applications across pharmaceuticals and materials science. Its unique structural attributes—combining fluorine substitution with functional groups like methoxy and amine—make it an ideal candidate for further exploration by researchers seeking innovative solutions to complex biological challenges.